Cas no 1339370-03-4 (ethyl 2-amino-6-bromo-3-chlorobenzoate)

• Product Name: ethyl 2-amino-6-bromo-3-chlorobenzoate
• CAS No: 1339370-03-4
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• MDL: MFCD17247179
• CID: 5612005
• PubChem ID: 62908201
• Update Time: 2025-05-24

ethyl 2-amino-6-bromo-3-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-bromo-3-chlorobenzoate
• Benzoic acid, 2-amino-6-bromo-3-chloro-, ethyl ester
• ethyl 2-amino-6-bromo-3-chlorobenzoate

• MDL： MFCD17247179
• Inchi： 1S/C9H9BrClNO2/c1-2-14-9(13)7-5(10)3-4-6(11)8(7)12/h3-4H,2,12H2,1H3
• InChI Key： REVLUNLWZTXPQJ-UHFFFAOYSA-N
• SMILES： C1(Cl)C(=C(C(=CC=1)Br)C(OCC)=O)N

Additional information on ethyl 2-amino-6-bromo-3-chlorobenzoate

Ethyl 2-Amino-6-Bromo-3-Chlorobenzoate (CAS No. 1339370-03-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-amino-6-bromo-3-chlorobenzoate (CAS No. 1339370-03-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique functional groups, including an amino group, a bromo substituent, and a chloro substituent, offers a wide range of potential applications in drug discovery and advanced materials development.

The molecular structure of ethyl 2-amino-6-bromo-3-chlorobenzoate is particularly noteworthy. The presence of the amino group imparts basic properties to the molecule, making it suitable for various chemical reactions and interactions. The bromo and chloro substituents introduce halogen functionalities that can enhance the compound's reactivity and stability. These features collectively contribute to the compound's potential as a building block in the synthesis of more complex molecules.

In the realm of medicinal chemistry, ethyl 2-amino-6-bromo-3-chlorobenzoate has been explored for its potential as an intermediate in the synthesis of pharmaceuticals. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that derivatives of ethyl 2-amino-6-bromo-3-chlorobenzoate exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

Beyond its applications in drug discovery, ethyl 2-amino-6-bromo-3-chlorobenzoate has also been investigated for its use in materials science. The compound's unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A recent study published in Advanced Materials (2021) explored the use of this compound as a precursor for the preparation of conductive polymers. The researchers demonstrated that polymers derived from ethyl 2-amino-6-bromo-3-chlorobenzoate exhibited excellent electrical conductivity and stability, making them suitable for applications in electronic devices and sensors.

The synthesis of ethyl 2-amino-6-bromo-3-chlorobenzoate is typically achieved through a series of well-established chemical reactions. One common approach involves the reaction of 2-amino-6-bromo-3-chlorobenzoic acid with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction yields high purity ethyl 2-amino-6-bromo-3-chlorobenzoate, which can be further purified using techniques such as recrystallization or column chromatography.

The physical and chemical properties of ethyl 2-amino-6-bromo-3-chlorobenzoate have been extensively studied. The compound is known to be stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases. It is also moderately soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic procedures and applications where controlled reactivity is desired.

In terms of safety, while ethyl 2-amino-6-bromo-3-chlorobenzoate is not classified as a hazardous material, it is important to handle it with appropriate precautions to ensure safe laboratory practices. Standard personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

The future prospects for ethyl 2-amino-6-bromo-3-chlorobenzoate are promising. Ongoing research continues to uncover new applications and derivatives that could further expand its utility in both medicinal chemistry and materials science. As scientists delve deeper into the structure-function relationships of this compound, it is likely that more innovative uses will be discovered, contributing to advancements in various fields.

In conclusion, ethyl 2-amino-6-bromo-3-chlorobenzoate (CAS No. 1339370-03-4) is a multifaceted organic compound with significant potential in drug discovery and materials science. Its unique combination of functional groups makes it an attractive building block for synthesizing advanced materials and developing novel pharmaceuticals. As research progresses, this compound is poised to play an increasingly important role in driving innovation across multiple scientific disciplines.